Cas no 2229251-41-4 (2,2-difluoro-1-(1H-indol-7-yl)cyclopropylmethanamine)

• Product Name: 2,2-difluoro-1-(1H-indol-7-yl)cyclopropylmethanamine
• CAS No: 2229251-41-4
• MF: C₁₂H₁₂F₂N₂
• MW: 222.233889579773
• CID: 6536370
• PubChem ID: 165700008
• Update Time: 2025-10-29

2,2-difluoro-1-(1H-indol-7-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(1H-indol-7-yl)cyclopropylmethanamine
• EN300-1956670
• 2229251-41-4
• [2,2-difluoro-1-(1H-indol-7-yl)cyclopropyl]methanamine

• Inchi： 1S/C12H12F2N2/c13-12(14)6-11(12,7-15)9-3-1-2-8-4-5-16-10(8)9/h1-5,16H,6-7,15H2
• InChI Key： ULJUWWKBIDMDCK-UHFFFAOYSA-N
• SMILES： FC1(CC1(CN)C1C=CC=C2C=CNC=12)F

Computed Properties

• Exact Mass: 222.09685472g/mol
• Monoisotopic Mass: 222.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.8Ų

Additional information on 2,2-difluoro-1-(1H-indol-7-yl)cyclopropylmethanamine

Professional Introduction to Compound with CAS No. 2229251-41-4 and Product Name: 2,2-difluoro-1-(1H-indol-7-yl)cyclopropylmethanamine

The compound with the CAS number 2229251-41-4 and the product name 2,2-difluoro-1-(1H-indol-7-yl)cyclopropylmethanamine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of both fluorine atoms and an indole moiety in its molecular structure imparts distinct chemical properties that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate fluorine atoms due to their ability to enhance metabolic stability, binding affinity, and overall pharmacological activity. The 2,2-difluoro substituents in this compound contribute to its stability and reactivity, making it an attractive scaffold for designing new therapeutic agents. Additionally, the 1H-indol-7-yl group introduces a heterocyclic component known for its biological activity and versatility in drug design.

The cyclopropylmethanamine moiety further enhances the compound's structural complexity and potential pharmacological interactions. This structural motif has been explored in various drug candidates due to its ability to mimic natural amino acids and interact with biological targets in a specific manner. The combination of these elements makes 2,2-difluoro-1-(1H-indol-7-yl)cyclopropylmethanamine a compound of great interest for researchers seeking to develop innovative treatments for various diseases.

Recent studies have highlighted the importance of indole derivatives in medicinal chemistry. The indole ring is a common structural feature in many bioactive molecules, including natural products and synthetic drugs. Its aromatic system provides a stable framework that can be modified to achieve desired pharmacological effects. The 1H-indol-7-yl group in this compound leverages these properties, offering a potential pathway to develop new therapeutic agents with improved efficacy and reduced side effects.

Fluorinated compounds have also been extensively studied for their potential applications in drug development. The introduction of fluorine atoms into molecular structures can lead to significant improvements in drug properties such as bioavailability, metabolic stability, and binding affinity. The 2,2-difluoro substituents in this compound are expected to contribute to these beneficial effects, making it a valuable candidate for further investigation.

The cyclopropylmethanamine moiety is another key feature that contributes to the compound's unique properties. Cyclopropane rings are known for their strained three-membered structure, which can enhance the reactivity and binding affinity of molecules containing this motif. This structural feature has been exploited in various drug candidates to improve their pharmacological activity. In 2,2-difluoro-1-(1H-indol-7-yl)cyclopropylmethanamine, the cyclopropylmethanamine group is expected to play a crucial role in determining its biological activity and interaction with target proteins.

Current research efforts are focused on understanding the mechanisms of action of this compound and exploring its potential therapeutic applications. Preclinical studies have begun to reveal promising results regarding its efficacy and safety profiles. These studies suggest that 2,2-difluoro-1-(1H-indol-7-yl)cyclopropylmethanamine may have applications in treating a variety of conditions, including neurological disorders, inflammatory diseases, and cancer.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups and precise control over reaction conditions to achieve high yields and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency and scalability.

In conclusion, 2,2-difluoro-1-(1H-indol-7-yl)cyclopropylmethanamine (CAS No. 2229251-41-4) is a promising compound with unique structural features that make it an attractive candidate for further exploration in pharmaceutical research. Its combination of fluorine atoms, an indole moiety, and a cyclopropylmethanamine group provides a rich foundation for designing new therapeutic agents with improved efficacy and reduced side effects. As research continues to uncover the full potential of this compound, it is likely to play an important role in the development of novel treatments for various diseases.